Cas no 2451856-97-4 (Mupadolimab)

• Product Name: Mupadolimab
• CAS No: 2451856-97-4
• CID: 5184882
• Update Time: 2025-10-25

Mupadolimab Chemical and Physical Properties

Names and Identifiers

• Mupadolimab
• Research Grade Mupadolimab(DHD46604)
• Mupadolimab (anti-CD73)
• CPI-006

Mupadolimab Security Information

• Storage Condition：Store at -20°C

Additional information on Mupadolimab

Comprehensive Overview of Mupadolimab (CAS No. 2451856-97-4): Mechanism, Applications, and Future Directions

In the rapidly evolving field of immunotherapy, Mupadolimab (CAS No. 2451856-97-4) has emerged as a promising therapeutic agent. This monoclonal antibody targets specific immune checkpoints, offering potential benefits in oncology and autoimmune diseases. With its unique mechanism of action, Mupadolimab is gaining attention from researchers and clinicians alike, particularly in the context of personalized medicine and combination therapies.

The compound 2451856-97-4, known commercially as Mupadolimab, belongs to a class of biologics designed to modulate the immune system. Its development aligns with the growing interest in immune checkpoint inhibitors, a hot topic in cancer research. Recent studies suggest that Mupadolimab may enhance T-cell activity, making it a candidate for treating malignancies resistant to conventional therapies. This aligns with frequent search queries like "new cancer immunotherapy drugs 2023" and "how do immune checkpoint inhibitors work."

From a pharmacological perspective, Mupadolimab exhibits high specificity for its target receptor, minimizing off-target effects—a critical consideration for patients searching for "targeted therapy side effects." Preclinical data indicate its potential synergy with PD-1/PD-L1 inhibitors, addressing another common question: "can immunotherapy drugs be combined?" Ongoing clinical trials (Phase I/II) are evaluating its safety profile and efficacy in solid tumors, with preliminary results showing manageable toxicity.

Beyond oncology, Mupadolimab is being explored for autoimmune conditions due to its immunomodulatory properties. This dual applicability responds to trending searches such as "biologics for rheumatoid arthritis" and "next-generation autoimmune treatments." Its engineered Fc region reduces cytokine release syndrome risk—a significant advancement over earlier antibodies, as noted in publications on "safer monoclonal antibody designs."

The manufacturing of 2451856-97-4 utilizes CHO cell expression systems, reflecting industry shifts toward biosimilar production technologies. Stability studies confirm its long shelf-life under refrigerated conditions, addressing practical concerns like "how to store biologic medications." Analytical characterization via HPLC and mass spectrometry ensures batch consistency, a key point for regulatory compliance.

Investor interest in Mupadolimab has surged, paralleling searches for "biotech IPO trends" and "most promising clinical-stage antibodies." Patent landscapes show protection until 2038, with licensing opportunities in major markets. Its orphan drug designation for certain cancers further enhances commercial potential.

Future research directions include biomarker identification to predict response rates—answering the patient-driven query "who responds best to immunotherapy?"—and exploration of subcutaneous formulations for improved accessibility. As the scientific community awaits Phase III data, Mupadolimab exemplifies the convergence of precision medicine and immune oncology.